Timobesone

• CAS No.: 87116-72-1
• Product Name: Timobesone
• Molecular Formula: C₂₂H₂₉FO₄S
• Molecular Weight: 408.5 g/mol
• IUPAC Name: S-methyl (8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-17-carbothioate
• Standard InChI: InChI=1S/C22H29FO4S/c1-12-9-16-15-6-5-13-10-14(24)7-8-19(13,2)21(15,23)17(25)11-20(16,3)22(12,27)18(26)28-4/h7-8,10,12,15-17,25,27H,5-6,9,11H2,1-4H3/t12-,15-,16-,17-,19-,20-,21-,22-/m0/s1
• Standard InChIKey: LNGNTCFORRWFSF-DVTGEIKXSA-N
• Isomeric SMILES: C[C@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4([C@]3([C@H](C[C@@]2([C@]1(C(=O)SC)O)C)O)F)C
• SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)SC)O)C)O)F)C
• Canonical SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)SC)O)C)O)F)C
• Description: Timobesone is a topical corticosteroid but never marketed.
• Synonyms: Timobesone
• Reference: [1]. Ong JT, et al. Micellar solubilization of timobesone acetate in aqueous and aqueous propylene glycol solutions of nonionic surfactants. Pharm Res. 1988 Nov;5(11):704-8.
• PubChem Compound: 15986965
• Last Modified: Nov 11 2021